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Compound of Interest

Compound Name: Acetonitrile-1-13C,15N

CAS No.: 14320-89-9

Cat. No.: B078789

Get Quote

Executive Summary: The Isotope Paradox
As a Senior Application Scientist, I often see a dangerous conflation in the laboratory: treating

stable isotope-labeled reagents either with excessive fear (confusing them with radioisotopes)

or casual negligence (treating them as "just solvent").

Acetonitrile-1-13C,15N presents a unique dual-challenge:

Chemical Hazard: It possesses the same high-risk profile as unlabeled acetonitrile (U003)—

flammability and the potential to metabolize or decompose into cyanide.

Economic Asset: Unlike generic solvents, this reagent represents a significant financial

investment. Disposal should be the last resort, only after recovery options are exhausted.

This guide provides a self-validating protocol for the lifecycle of this reagent, moving from

immediate hazard control to recovery and, finally, compliant disposal.
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To handle this chemical safely, you must understand the mechanism of its toxicity. It is not

merely "toxic"; it is a latent cyanide source.

The Cyanide Generation Mechanism
Acetonitrile (

) itself has modest acute toxicity.[1] The danger lies in its metabolic and chemical breakdown.

In Vivo (Metabolic): If inhaled or absorbed, hepatic cytochrome P450 enzymes oxidatively

deacetylate the molecule, releasing hydrogen cyanide (HCN) slowly over hours. This

"delayed onset" is critical for medical monitoring.

In Vitro (Chemical Incompatibility):

Acidic Hydrolysis: Mixing Acetonitrile with strong acids (e.g., HCl,

) and heat drives hydrolysis, releasing HCN gas immediately.

Oxidation: Reaction with strong oxidizers (e.g., nitric acid) can lead to explosive

decomposition and toxic fume generation.[2][3][4]
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Property Specification Critical Note

CAS Number 75-05-8 (Unlabeled generic)

13C/15N isotopes do not alter

CAS for safety/transport

purposes.

RCRA Waste Code
U003 (Unused product) / F003

(Spent solvent)

Listed as a hazardous waste

under RCRA (40 CFR 261.33).

Flash Point 2°C (35.6°F)

Class IB Flammable Liquid.

Vapors can travel to ignition

sources.[5][6]

Incompatibilities
Acids, Oxidizers, Reducing

Agents, Alkali Metals

NEVER acidify acetonitrile

waste streams without

validation.

Isotope Status Stable (Non-Radioactive)

Do NOT dispose of in

radioactive waste containers

(unless mixed with tracers).

Decision Matrix: Recovery vs. Disposal
Before disposal, you must evaluate the potential for recovery.[7] The high cost of 13C,15N

labeling makes recovery a scientifically and economically sound practice.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.carlroth.com/medias/SDB-27K0-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzI1OTZ8YXBwbGljYXRpb24vcGRmfGFEVmlMMmd6TUM4NU1UZzFPVE15TURFM05qazBMMU5FUWw4eU4wc3dYMEZWWDBWT0xuQmtaZ3w4NWZlZTg3YmMwNDk2ZDAxYjUwZjY2MGY4YTVhZjQ5Mzk0MWZkZTYxMmJmZGRlNmQ0MWU2Y2MxYjZlY2IwNmMw
https://www.criver.com/resources/acetonitrile-material-safety-data-sheet-msds
https://sethnewsome.org/wp-content/uploads/2021/09/Sample-Preparation-Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spent Acetonitrile-1-13C,15N
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Figure 1: Operational decision tree for managing high-value isotope solvents.

Protocol A: Isotope Recovery (Recommended)
Objective: Recover chemically pure Acetonitrile-1-13C,15N from NMR tubes or non-reactive

mixtures.

Collection: Pool the spent solvent in a dedicated glass flask. Do not mix with other solvents

(e.g., Chloroform, Methanol) if possible, as azeotropes are difficult to break.

Water Removal: Acetonitrile forms an azeotrope with water (84% ACN / 16% Water).

Step: Add anhydrous Calcium Chloride (

) or molecular sieves (3Å or 4Å) to the pooled solvent. Let stand for 24 hours.

Validation: Solution should remain clear. Cloudiness indicates saturation of the desiccant.

Distillation:
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Perform a simple distillation under nitrogen atmosphere.

Collect the fraction boiling at 81-82°C.

Safety: Do not distill to dryness to prevent peroxide concentration (though less common in

ACN than ethers, it is good practice).

Validation: Run a proton NMR on the recovered solvent. If the water peak is negligible and

no impurity peaks exist, re-bottle and label as "Recovered Acetonitrile-1-13C,15N".

Protocol B: Waste Disposal (If Recovery is
Impossible)
If the solvent is contaminated with reaction byproducts or biological hazards, strict disposal

procedures apply.

Step 1: Container Selection & Labeling
Container: Use High-Density Polyethylene (HDPE) or amber glass. Avoid metal containers

due to potential corrosion from impurities.

Labeling:

Primary Name: "Hazardous Waste - Acetonitrile" (Do not rely solely on "13C,15N" label).

Constituents: List all contaminants (e.g., "Acetonitrile 90%, Formic Acid 1%").

Hazard Checkboxes: [x] Flammable [x] Toxic.

Step 2: The Segregation Rule (Self-Validating System)
You must ensure the waste stream is compatible. Use this checklist before pouring:

pH Check: Is the receiving container neutral (pH 6-8)?

Reasoning: If the waste container contains acidic waste from a previous user, adding

Acetonitrile can generate HCN gas.
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Oxidizer Check: Is the container free of Nitric Acid or Peroxides?

Reasoning: Prevents immediate exothermic reaction/explosion.

Biological Check: If used in metabolomics (blood/tissue), has the waste been deactivated?

Note: Acetonitrile is often used to precipitate proteins. The resulting sludge is mixed

chemical/biological waste.

Step 3: Satellite Accumulation Area (SAA) Storage
Store in a secondary containment tray (polypropylene) to catch spills.

Keep the cap tightly closed when not in use. Acetonitrile is volatile; open caps lead to

hazardous fume buildup in the lab.

Locate away from heat sources or direct sunlight.

Safe Storage

Acetonitrile Waste
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(HCl, H2SO4)
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Figure 2: The "Cyanide Trap"—Visualizing the fatal incompatibility of Acetonitrile and Acidic

waste streams.

Emergency Procedures
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Spill Management (< 500 mL)
Evacuate: Clear the immediate area. Acetonitrile vapors are heavier than air and travel along

the floor.[8]

PPE: Wear Butyl rubber gloves (Nitrile gloves provide only splash protection and degrade

quickly against acetonitrile).

Absorb: Use a non-combustible absorbent (vermiculite or commercial solvent pads).

Do NOT use paper towels (increases flammability surface area).

Disposal: Place used absorbent in a sealed bag/pail labeled as hazardous waste.

Exposure (Cyanide Sypmtoms)[1][2][3][6][8]
Skin: Wash immediately with soap and water.[9] Monitor for "delayed" toxicity.[6]

Inhalation: Move to fresh air. If breathing is difficult, medical attention is urgent. Inform

responders of potential Cyanide metabolism so they can prepare specific antidotes (e.g.,

hydroxocobalamin) if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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